Cas no 1804442-75-8 (2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine)

• Product Name: 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine
• CAS No: 1804442-75-8
• MF: C₇H₅Cl₂F₂N
• MW: 212.024106740952
• CID: 4926546
• Update Time: 2025-10-29

2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H5Cl2F2N/c8-2-4-3-12-6(9)1-5(4)7(10)11/h1,3,7H,2H2
• InChI Key： KYQMNVRPQLZETG-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=CC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine

Professional Introduction to 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1804442-75-8)

2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine, identified by its CAS number 1804442-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including chloro, chloromethyl, and difluoromethyl groups, endows this molecule with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chloro and chloromethyl substituents on the pyridine ring contribute to its reactivity, enabling it to participate in nucleophilic substitution reactions and serve as a precursor for more complex structures. The difluoromethyl group, on the other hand, introduces electron-withdrawing effects that can influence the electronic properties of the molecule, making it particularly useful in modulating the pharmacokinetic and pharmacodynamic profiles of derived compounds. These features have positioned 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine as a key building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in leveraging advanced synthetic methodologies to explore the potential of this compound. Researchers have been employing techniques such as palladium-catalyzed cross-coupling reactions, which allow for the introduction of diverse functional groups with high precision. These approaches have enabled the creation of derivatives with enhanced biological activity, making them promising candidates for further preclinical and clinical investigation.

One particularly noteworthy application of 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into drug candidates, scientists aim to develop selective inhibitors that can modulate kinase activity without causing off-target effects. Preliminary studies have shown that derivatives derived from 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine exhibit promising inhibitory properties against certain kinases, suggesting their potential as therapeutic agents.

Another area where this compound has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial compounds. The unique structural features of 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine make it a suitable scaffold for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent research has demonstrated that certain derivatives of this compound exhibit potent activity against Gram-positive and Gram-negative bacteria, highlighting its potential as an antimicrobial lead.

The pharmaceutical industry has also been exploring the use of 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine in the development of central nervous system (CNS) drugs. The ability to cross the blood-brain barrier is a critical requirement for many CNS therapeutic agents. The electronic and steric properties introduced by the substituents on this compound may facilitate its penetration into the CNS, making it a valuable candidate for further investigation in this field.

In conclusion, 2-Chloro-5-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1804442-75-8) is a versatile and highly reactive compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules targeting various therapeutic areas, including oncology, antimicrobial infections, and CNS disorders. As synthetic methodologies continue to evolve, it is anticipated that new applications and derivatives of this compound will emerge, further expanding its role in medicinal chemistry.